Cas no 403649-46-7 (3-4-(benzyloxy)phenyl-N'-(1E)-(4-methoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-4-(benzyloxy)phenyl-N'-(1E)-(4-methoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide
• CAS No: 403649-46-7
• MF: C₂₅H₂₂N₄O₃
• MW: 426.467185497284
• CID: 5989172
• Update Time: 2025-10-23

3-4-(benzyloxy)phenyl-N'-(1E)-(4-methoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-4-(benzyloxy)phenyl-N'-(1E)-(4-methoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide
• (E)-3-(4-(benzyloxy)phenyl)-N-(4-methoxybenzylidene)-1H-pyrazole-5-carbohydrazide
• 3-[4-(benzyloxy)phenyl]-N'-[(E)-(4-methoxyphenyl)methylidene]-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-[4-(phenylmethoxy)phenyl]-, 2-[(4-methoxyphenyl)methylene]hydrazide

• Inchi： 1S/C25H22N4O3/c1-31-21-11-7-18(8-12-21)16-26-29-25(30)24-15-23(27-28-24)20-9-13-22(14-10-20)32-17-19-5-3-2-4-6-19/h2-16H,17H2,1H3,(H,27,28)(H,29,30)
• InChI Key： SUFYWWLJUWYADP-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(OCC3=CC=CC=C3)C=C2)=CC(C(NN=CC2=CC=C(OC)C=C2)=O)=N1

Additional information on 3-4-(benzyloxy)phenyl-N'-(1E)-(4-methoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide

Recent Advances in the Study of 3-4-(benzyloxy)phenyl-N'-(1E)-(4-methoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide (CAS: 403649-46-7)

The compound 3-4-(benzyloxy)phenyl-N'-(1E)-(4-methoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide (CAS: 403649-46-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This hydrazide derivative, characterized by its unique pyrazole-carbohydrazide scaffold, has been the subject of multiple studies aimed at elucidating its biological activities, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the compound's role as a modulator of key signaling pathways, particularly those involved in inflammation and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 403649-46-7 exhibits potent inhibitory effects on NF-κB signaling, a pathway central to inflammatory responses and tumorigenesis. The study utilized in vitro assays and molecular docking simulations to reveal that the compound binds to the p65 subunit of NF-κB, thereby suppressing its transcriptional activity. These findings suggest potential applications in treating inflammatory diseases and certain cancers.

Another significant development comes from a 2024 preclinical study investigating the compound's antidiabetic properties. Researchers found that 3-4-(benzyloxy)phenyl-N'-(1E)-(4-methoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide acts as a dual activator of PPARγ and AMPK, two critical regulators of glucose metabolism. In animal models of type 2 diabetes, administration of the compound led to improved insulin sensitivity and reduced hyperglycemia, with fewer side effects compared to existing PPARγ-targeting drugs. This positions 403649-46-7 as a promising candidate for next-generation antidiabetic therapies.

Structural optimization studies have also been conducted to enhance the compound's pharmacokinetic properties. A recent structure-activity relationship (SAR) analysis published in Bioorganic & Medicinal Chemistry Letters identified key modifications to the benzyloxy and methoxyphenyl groups that improve metabolic stability while maintaining biological activity. These modifications have led to the development of second-generation analogs with enhanced oral bioavailability and tissue distribution profiles.

From a safety perspective, preliminary toxicological assessments indicate that 403649-46-7 has a favorable safety profile at therapeutic doses. In vitro cytotoxicity screening across various cell lines showed selective activity against diseased cells with minimal effects on normal cells. However, comprehensive long-term toxicity studies are still needed to fully evaluate the compound's safety for clinical applications.

The synthesis and scale-up of 3-4-(benzyloxy)phenyl-N'-(1E)-(4-methoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide have also seen recent advancements. A 2023 patent application disclosed an improved synthetic route that increases yield from 42% to 78% while reducing the number of purification steps. This development is crucial for facilitating further research and potential commercialization of the compound.

Looking forward, the diverse biological activities of 403649-46-7 present multiple opportunities for therapeutic development. Current research efforts are exploring its potential in neurodegenerative diseases, given preliminary evidence of neuroprotective effects in cellular models of Alzheimer's disease. Additionally, combination therapy approaches are being investigated to enhance the compound's efficacy in oncology applications.

In conclusion, 3-4-(benzyloxy)phenyl-N'-(1E)-(4-methoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide represents a versatile scaffold with multiple therapeutic potentials. The growing body of research supports its continued investigation as a promising candidate for various medical applications. Future studies should focus on advancing the most promising analogs through preclinical development and addressing remaining questions about its precise molecular targets and long-term safety profile.